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Compound of Interest

Compound Name: 3,5-Dimethoxyphenol

Cat. No.: B141022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 3,5-Dimethoxyphenol (CAS No. 500-99-2). The
information is compiled to ensure safe laboratory practices and proper management of this
chemical compound.

Chemical and Physical Properties

3,5-Dimethoxyphenol, also known as Phloroglucinol dimethyl ether, is a slightly pink to yellow
crystalline powder.[1] It is a versatile organic compound utilized as an intermediate in organic
synthesis.[2]
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Property Value Source
Molecular Formula CsH1003 [21[31[41[5]
Molecular Weight 154.16 g/mol [31[41[6]
Melting Point 40-43 °C [1][2][6]
Boiling Point 172-175 °C at 17 mmHg [11[2][6]
Flash Point 78 °C (172.4 °F) [7]
Yellow solid or slightly pink to
Appearance _ [11[7]
yellow crystalline powder
Soluble in methanol, ethanol,
Solubility benzene, and chloroform. [11[2]

Slightly soluble in water.

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3,5-Dimethoxyphenol is classified as a hazardous substance.

Hazard Class Category GHS Code Description
Skin o
) o 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o 2 H319 o
Damage/Eye Irritation irritation
Specific target organ
toxicity — Single May cause respirator
y g . H335 | .y. p y
exposure (Respiratory irritation
tract irritation)
NFPA 704 Diamond:
e Health: 2 (Moderate)
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o Flammability: 2 (Moderate)

e Instability: O (Minimal)

Handling and Storage

Proper handling and storage of 3,5-Dimethoxyphenol are crucial to maintain its integrity and
ensure laboratory safety.

Personal Protective Equipment (PPE)

A mandatory PPE workflow should be followed when handling this chemical.

Personal Protective Equipment (PPE)
A i
Before Handin Lab Coat Chemical-Resistant Gloves Safety Goggles/Face Shield NIOSH/MSH/_A-A_pp(oyed IRESIEL Proceed
(when ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Handling Procedures

e Wash hands thoroughly after handling.[7]

o Use with adequate ventilation to keep airborne concentrations low.[7]
e Minimize dust generation and accumulation.[7]

e Avoid contact with eyes, skin, and clothing.[7]

o Keep the container tightly closed when not in use.[7]

o Keep away from heat, sparks, and flame.[7]

» Avoid ingestion and inhalation.[7]
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Storage Conditions

o Store in a tightly closed container.[7]
» Store in a cool, dry, well-ventilated area away from incompatible substances.[7]
o Keep away from sources of ignition.[7]

e Incompatible Materials: Acid anhydrides, acid chlorides, bases, and strong oxidizing agents.

[7]

Emergency Procedures and First Aid

In case of exposure or accident, immediate and appropriate action is necessary.

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[7]

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) ) )
contaminated clothing and shoes. Wash clothing

before reuse.[7]

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

Ingestion ) N ) ]
induce vomiting. If conscious and alert, rinse
mouth and drink 2-4 cupfuls of milk or water.[7]
Remove from exposure and move to fresh air
immediately. If not breathing, give artificial

Inhalation respiration. If breathing is difficult, give oxygen.

Get medical aid. Do NOT use mouth-to-mouth

resuscitation.[7]

Accidental Release Measures
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A clear workflow should be followed in the event of a chemical spill.

(Evacuate Immediate Area)
(Don Appropriate PPE)
Gnsure Adequate VentilatiorD

Contain the Spill

Vacuum or sweep up material
and place into a suitable disposal container.

(Decontaminate Spill Arez:)

(Dispose of Waste According to Regulations)

(Report the Incideng

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b141022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Accidental Spill Response Workflow.

Toxicological Information

The toxicological properties of 3,5-Dimethoxyphenol have not been fully investigated.[7]
However, the available data indicates that it is an irritant to the eyes, skin, and respiratory
system.[7]

o Acute Effects: Causes eye and skin irritation.[7] Ingestion may lead to gastrointestinal
irritation with symptoms of nausea, vomiting, and diarrhea.[7] Inhalation causes respiratory
tract irritation and may produce delayed pulmonary edema.[7]

o Chronic Effects: Effects may be delayed.[7]
o Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[7]

e LD50/LC50: Not available.[7]

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[7]

» Firefighting Instructions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7] During
a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion.[7]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[8] Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8]

This guide is intended for informational purposes only and should not be used as a substitute
for professional safety training and guidance. Always refer to the most current Material Safety
Data Sheet (MSDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3,5-Dimethoxyphenol | 500-99-2 [chemicalbook.com]

. chembk.com [chembk.com]

. selleckchem.com [selleckchem.com]

. 3,5-Dimethoxyphenol | CBH1003 | CID 10383 - PubChem [pubchem.ncbi.nim.nih.gov]
. chemimpex.com [chemimpex.com]

. 3,5-Dimethoxyphenol 99 500-99-2 [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
(0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [3,5-Dimethoxyphenol: A Comprehensive Technical
Guide to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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